Cas no 1235441-53-8 (N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride)

• Product Name: N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride
• CAS No: 1235441-53-8
• MF: C₁₂H₁₆ClFN₂O
• MW: 258.719645500183
• CID: 4579601
• Update Time: 2025-05-19

N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride

• Inchi： 1S/C12H15FN2O.ClH/c13-10-2-1-3-11(8-10)15-12(16)9-4-6-14-7-5-9;/h1-3,8-9,14H,4-7H2,(H,15,16);1H
• InChI Key： POTRFOYLSYTNPI-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(=O)NC1C=CC=C(F)C=1.Cl

N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride

Introduction to N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride (CAS No. 1235441-53-8)

N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride, identified by the CAS number 1235441-53-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom in the aromatic ring and the piperidine moiety contributes to its distinct pharmacological profile, making it a valuable candidate for further investigation.

The chemical structure of N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride consists of a piperidine ring linked to a carboxamide group, which is further substituted with a 3-fluorophenyl group. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperidine derivatives. These compounds have shown promise in various pharmacological contexts, including central nervous system (CNS) disorders, pain management, and anticancer applications. The introduction of fluorine into the phenyl ring further enhances these properties by improving lipophilicity and reducing susceptibility to enzymatic degradation. This has led to extensive research into derivatives like N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride, which may serve as lead compounds for novel drug candidates.

One of the most compelling aspects of N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride is its potential role in modulating neurotransmitter systems. Piperidine-based compounds are known to interact with receptors and enzymes involved in neurotransmission, making them attractive for treating conditions such as depression, anxiety, and neurodegenerative diseases. The fluorine substitution appears to enhance these interactions by increasing the compound's affinity for specific binding sites while maintaining selectivity against off-target effects.

The synthesis of N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom into the aromatic ring is typically achieved through halogenation or cross-coupling reactions, which must be carefully optimized to ensure high yield and purity. The subsequent formation of the piperidine ring and the carboxamide group further demands expertise in medicinal chemistry to achieve the desired structural integrity.

Evaluation of N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride in preclinical studies has revealed several promising characteristics. Its solubility profile, metabolic stability, and pharmacokinetic properties are all within desirable ranges for further development into a clinical drug. Additionally, preliminary toxicity studies have shown that the compound exhibits low systemic toxicity at relevant doses, suggesting a favorable safety profile.

The potential applications of N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride extend beyond CNS disorders. Research indicates that this compound may also have utility in treating inflammatory conditions and metabolic diseases by modulating key signaling pathways. The ability of fluorinated piperidine derivatives to interact with biological targets in a highly specific manner makes them particularly interesting for developing targeted therapies.

In conclusion, N-(3-fluorophenyl)piperidine-4-carboxamide hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and therapeutic potential. Its synthesis, pharmacological properties, and preclinical performance suggest that it could be a valuable lead compound for developing novel treatments for various diseases. As research continues to uncover new applications for this class of compounds, N-(3-fluorophenyl strong>)< strong>piperidine-4-carboxamide hydrochloride will undoubtedly play a crucial role in shaping future therapeutic strategies.